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Compound of Interest

Compound Name:
3-(Diethylamino)-2,2-

dimethylpropan-1-ol

Cat. No.: B041345 Get Quote

An In-depth Technical Guide to 3-
(Diethylamino)-2,2-dimethylpropan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,

physicochemical properties, and key synthetic applications of 3-(Diethylamino)-2,2-
dimethylpropan-1-ol (CAS No: 39067-45-3). This document is intended to serve as a valuable

resource for professionals in research, development, and manufacturing involving this versatile

chemical intermediate.

Chemical Identification and Physical Properties
3-(Diethylamino)-2,2-dimethylpropan-1-ol is a tertiary amino alcohol characterized by a

neopentyl backbone.[1] Its bifunctional nature, containing both a hydroxyl group and a tertiary

amine, makes it a valuable building block in organic synthesis.[1]
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Identifier Value

CAS Number 39067-45-3

Molecular Formula C₉H₂₁NO

IUPAC Name 3-(diethylamino)-2,2-dimethylpropan-1-ol[2]

Synonyms
3-(Diethylamino)-2,2-dimethyl-1-propanol,

DEAMP

Table 2: Physicochemical Properties

Property Value Source(s)

Molecular Weight 159.27 g/mol [2][3]

Appearance Light yellow to yellow liquid [4]

Boiling Point 226.6 °C at 760 mmHg [4]

Density 0.875 g/cm³ [3][4]

Flash Point 73.9 °C [4]

Storage Temperature 2-8°C [3]

Safety and Hazard Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-(Diethylamino)-2,2-dimethylpropan-1-ol is classified as harmful if swallowed and

causes serious eye irritation.[2]

Table 3: GHS Hazard Summary

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[2]
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Precautionary Statements:

Prevention: Wash skin thoroughly after handling. Do not eat, drink or smoke when using this

product. Wear protective gloves/protective clothing/eye protection/face protection.

Response: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

Rinse mouth. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical

advice/attention.

Experimental Protocols and Synthetic Applications
3-(Diethylamino)-2,2-dimethylpropan-1-ol is a key intermediate in the synthesis of various

pharmaceuticals and agrochemicals, including local anesthetics and herbicides.[4]

Synthesis of 3-(Diethylamino)-2,2-dimethylpropan-1-ol
Two primary methods for the synthesis of this compound are reductive amination and

nucleophilic substitution.

Reductive Amination: This is an efficient method that involves the reaction of an aldehyde or

ketone with an amine in the presence of a reducing agent. For the synthesis of 3-
(Diethylamino)-2,2-dimethylpropan-1-ol, this involves the condensation of 2,2-

dimethylpropanal with diethylamine, followed by reduction.[1]
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Reductive amination synthesis pathway.
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Nucleophilic Substitution: An alternative route involves the reaction of a 3-halo-2,2-

dimethylpropan-1-ol (e.g., chloro- or bromo- derivative) with diethylamine. In this S_N2

reaction, the diethylamine acts as a nucleophile, displacing the halide.[5]

Reactants
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Nucleophilic substitution synthesis pathway.

Application in the Synthesis of Nitracaine
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A significant application of 3-(Diethylamino)-2,2-dimethylpropan-1-ol is in the synthesis of

the local anesthetic Nitracaine (3-(diethylamino)-2,2-dimethylpropyl 4-nitrobenzoate). This is

achieved through the transesterification of methyl 4-nitrobenzoate with 3-(Diethylamino)-2,2-
dimethylpropan-1-ol.[1]
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Synthesis of Nitracaine via transesterification.
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Application in the Synthesis of Histamine H3 Receptor
Antagonists
3-(Diethylamino)-2,2-dimethylpropan-1-ol also serves as a reactant in the preparation of

histamine H3 receptor antagonists.[4] While specific, detailed reaction schemes are proprietary

and vary depending on the target molecule, the general principle involves the incorporation of

the 3-(diethylamino)-2,2-dimethylpropyl moiety into a larger molecular scaffold that has an

affinity for the H3 receptor.
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General pathway for Histamine H3 Receptor Antagonist synthesis.

Conclusion
3-(Diethylamino)-2,2-dimethylpropan-1-ol is a valuable and versatile chemical intermediate

with significant applications in the pharmaceutical and agrochemical industries. A thorough

understanding of its physicochemical properties, safety and handling requirements, and

synthetic utility is crucial for its effective and safe use in research and development. This guide

provides a foundational understanding of these aspects to aid researchers and professionals in

their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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